N-{2-[(4-isopropylbenzoyl)amino]ethyl}isonicotinamide

• IUPAC Name: N-[2-[(4-propan-2-ylbenzoyl)amino]ethyl]pyridine-4-carboxamide
• InChI: InChI=1S/C18H21N3O2/c1-13(2)14-3-5-15(6-4-14)17(22)20-11-12-21-18(23)16-7-9-19-10-8-16/h3-10,13H,11-12H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: VHDCSSMRCQNXBG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C(=O)NCCNC(=O)C2=CC=NC=C2
• Molecular Formula: C18H21N3O2
• Molecular Weight: 311.4 g/mol

Description

N-{2-[(4-isopropylbenzoyl)amino]ethyl}isonicotinamide, also known as IBR2, is a small molecule inhibitor that has been extensively studied for its potential application in cancer research. This molecule has been shown to inhibit the activity of the enzyme NADPH oxidase 4 (NOX4), which plays a crucial role in the production of reactive oxygen species (ROS) in cancer cells.

Mechanism of Action

N-{2-[(4-isopropylbenzoyl)amino]ethyl}isonicotinamide inhibits the activity of NOX4, which is a key enzyme in the production of ROS in cancer cells. ROS play a crucial role in cancer cell proliferation, survival, and metastasis. By inhibiting the activity of NOX4, N-{2-[(4-isopropylbenzoyl)amino]ethyl}isonicotinamide reduces the production of ROS, which leads to the inhibition of cancer cell growth and survival.
Biochemical and Physiological Effects:
N-{2-[(4-isopropylbenzoyl)amino]ethyl}isonicotinamide has been shown to have a selective inhibitory effect on NOX4, with no significant effect on other NOX isoforms. This molecule has also been shown to reduce the production of ROS in cancer cells, which leads to the inhibition of cancer cell growth and survival. In addition, N-{2-[(4-isopropylbenzoyl)amino]ethyl}isonicotinamide has been shown to sensitize cancer cells to chemotherapy and radiation therapy, which may improve the efficacy of these treatments.

Advantages and Limitations for Lab Experiments

N-{2-[(4-isopropylbenzoyl)amino]ethyl}isonicotinamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has also been extensively studied for its potential application in cancer research, which makes it a valuable tool for cancer researchers. However, N-{2-[(4-isopropylbenzoyl)amino]ethyl}isonicotinamide has some limitations for lab experiments. It has a relatively low yield of synthesis, which may limit its availability for some researchers. In addition, N-{2-[(4-isopropylbenzoyl)amino]ethyl}isonicotinamide has not been extensively studied for its potential application in non-cancer diseases, which limits its potential use in other areas of research.

Future Directions

There are several future directions for research on N-{2-[(4-isopropylbenzoyl)amino]ethyl}isonicotinamide. One area of research is to further investigate the molecular mechanism of action of N-{2-[(4-isopropylbenzoyl)amino]ethyl}isonicotinamide. This will help to better understand how this molecule inhibits the activity of NOX4 and reduces the production of ROS in cancer cells. Another area of research is to investigate the potential application of N-{2-[(4-isopropylbenzoyl)amino]ethyl}isonicotinamide in combination with other cancer treatments, such as immunotherapy. This may improve the efficacy of these treatments and reduce the risk of cancer recurrence. Finally, future research should investigate the potential application of N-{2-[(4-isopropylbenzoyl)amino]ethyl}isonicotinamide in non-cancer diseases, such as fibrosis and inflammation. This may expand the potential use of this molecule in other areas of research.

Scientific Research Applications

N-{2-[(4-isopropylbenzoyl)amino]ethyl}isonicotinamide has been extensively studied for its potential application in cancer research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, N-{2-[(4-isopropylbenzoyl)amino]ethyl}isonicotinamide has been shown to sensitize cancer cells to chemotherapy and radiation therapy. This molecule has also been studied for its potential application in the treatment of fibrosis and inflammation.